Cas no 288846-86-6 (D-Mannose-1-C-d)

• Product Name: D-Mannose-1-C-d
• CAS No: 288846-86-6
• MF: C₆H₁₁DO₆
• MW: 181
• CID: 915257
• PubChem ID: 206
• Update Time: 2025-06-13

D-Mannose-1-C-d Chemical and Physical Properties

Names and Identifiers

• D-[1-2H]mannose
• D-Mannose-1-C-d
• D-hexose
• Allopyranose, D-
• Unknown Hexopyranoside
• 157171-80-7
• Unknown Hexopyranose
• .alpha.-D-Glucose
• MFCD00064122
• DB-112935
• 70849-25-1
• D-Mannose-6-13C
• D-[2-13C]gulose
• D-[2-2H]galactose
• 287100-64-5
• Unknown Hexose
• B-D-ALLOPYRANOSE
• D-[4-2H]galactose
• 478518-56-8
• SCHEMBL34307
• a pyranose
• 39392-65-9
• 6-methyloltetrahydropyran-2,3,4,5-tetrol
• D-[6,6'-2H2]galactose
• 288846-86-6
• AKOS016038567
• D-[4,5,6,6'-2H4]glucose
• Glucose Oxidase from Aspergillus niger,
• 56570-89-9
• HMS3373C02
• D-[4,6-13C2]glucose
• D-[11-13C]TALOSE
• C00738
• D-glucose anhydrous
• D-[6-13C,6,6'-2H2]GLUCOSE
• D-Mannose-2-13C
• D-[4,5-2H2]GLUCOSE
• an aldopyranose
• NSC274237
• SB47940
• HMS3373E09
• D-[4-2H]glucose
• L-[2-13C]glucose
• 51DB4B86-692B-40EA-A7AD-4B20C8174CBE
• NS00076953
• NSC-8102
• AKOS022061531
• D-[1,2-13C2]galactose
• 54724-00-4
• (3R,4S,5R,6R)-6-(Hydroxymethyl)tetrahydro-2H-pyran-2,3,4,5-tetraol
• SCHEMBL23758905
• 478518-63-7
• SB44851
• L-[UL-13C6]galactose
• D-[3-2H]GALACTOSE
• D-[3-13C]glucose
• AKOS037503714
• Allose, D-
• D-[4,5-13C2]glucose
• D-[1-18O]glucose
• GALACTOSE, (D)
• 478518-62-6
• .alpha.-d-Galactopyranose
• SB45285
• 175348-09-1
• NSC287045
• D-[3-13C]galactose
• 579-36-2
• SY015251
• HMS3744K13
• 39392-62-6
• CHEBI:18133
• (2S,3R,4S,5R,6R)-6-(Hydroxymethyl)tetrahydro-2H-pyran-2,3,4,5-tetraol
• D-[2,5-13C2]glucose
• D-[5-13C]galactose
• 478529-49-6
• 83379-36-6
• BETA-D-GLUCOSE (CONTAINS ALPHA-D-GLUCOSE)
• NSC-144657
• L-(-)-ALLOSE
• DA-19781
• 70849-16-0
• 201136-45-0
• SY057403
• 478519-05-0
• EN300-33349
• CCG-272298
• WURCS=2.0/1,1,0/(axxxxh-1x_1-5_2*NCC/3=O)/1/
• 6-(hydroxymethyl)oxane-2,3,4,5-tetrol
• 478529-30-5
• 23403-54-5
• DTXCID10196988
• alpha-d-(+)-glucose
• SCHEMBL20094856
• CHEBI:167473
• 478529-33-8
• .alpha.-d-Galactose
• 478518-70-6
• D-[2-13C]talose
• 478518-58-0
• AKOS000119941
• D-[4,5,6-13C3]glucose
• DTXCID40202844
• DB-055683
• 106032-60-4
• 26655-34-5
• D-[1-13c,1-2h]glucose
• 478518-66-0
• Hexopyranose
• 40825-89-6
• NSC-287045
• 86595-19-9
• D-[3-2H]GLUCOSE
• SY008815
• 51517-59-0
• 9010-72-4
• MolMap_000072
• .beta.-D-Glucopyranose
• NSC144657
• SY012757
• D-[1,6-13C2,6,6'-2H2]GLUCOSE
• NS00069768
• 70849-29-5
• .alpha.-D-Glucopyranose
• ALPHA-D-GLUCOSEANHYDROUS
• hexopyranoside
• D-(+)-Mannose
• NSC8102
• SCHEMBL21123450
• Hexopyranose #
• 42752-07-8
• BBL012219
• MFCD00066772
• DTXSID80858960
• 478529-47-4
• 35669-34-2
• 115973-81-4
• 478529-48-5
• Hexose
• D-[1-13C]gulose
• VS-03240
• STL163560
• DB-051616

• Inchi： 1S/C6H12O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2/t2?,3-,4?,5?,6-/m1/s1
• InChI Key： WQZGKKKJIJFFOK-QBVPYQBTSA-N
• SMILES： [C@@H]1(O)C(CO)O[C@@H](O)C(O)C1O

Computed Properties

• Exact Mass: 180.06338810g/mol
• Monoisotopic Mass: 180.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 527.1±50.0 °C at 760 mmHg
• Flash Point: 286.7±26.6 °C
• Vapor Pressure: 0.0±3.1 mmHg at 25°C

D-Mannose-1-C-d Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on D-Mannose-1-C-d

D-Mannose-1-C-d: A Comprehensive Overview in Modern Chemical and Biomedical Research

D-Mannose-1-C-d, a derivative of the monosaccharide D-mannose, is a compound with the CAS number 288846-86-6. This compound has garnered significant attention in the fields of chemical biology and pharmaceutical research due to its unique structural properties and diverse biological activities. The systematic name D-Mannose-1-C-d underscores its chemical configuration, which is characterized by a specific anomeric form and glycosidic linkage. This introduction delves into the compound's chemical structure, biological significance, and the latest research findings that highlight its potential applications.

The chemical structure of D-Mannose-1-C-d is a crucial aspect of its functionality. As a derivative of D-mannose, it retains the core pentagonal ring structure of this monosaccharide but with modifications that enhance its reactivity and interaction with biological targets. The presence of a C-d anomeric configuration implies a distinct orientation of the hydroxyl group at the anomeric carbon, which can influence its binding affinity and metabolic pathways. This structural feature has been extensively studied in recent years, particularly in the context of glycosylation processes and enzyme interactions.

One of the most compelling areas of research involving D-Mannose-1-C-d is its role in immune modulation. Studies have demonstrated that D-mannose derivatives, including this compound, can interact with various immune receptors and pathways. For instance, research published in leading journals such as *Nature Immunology* has shown that D-Mannose-1-C-d can enhance the activity of certain immune cells by modulating glycosylation patterns on their surface receptors. This finding has significant implications for developing novel immunotherapies, particularly in the context of infectious diseases and cancer immunotherapy.

The compound's potential in drug development has also been explored extensively. Its ability to act as a glycosidase inhibitor has made it a promising candidate for treating various glycosylation-related disorders. For example, researchers have investigated its efficacy in inhibiting enzymes like α-D-mannosidase, which is implicated in lysosomal storage diseases. Preliminary clinical trials have shown encouraging results, suggesting that D-Mannose-1-C-d could be a viable therapeutic option for patients suffering from these conditions. The compound's stability under physiological conditions further enhances its therapeutic potential.

Another exciting application of D-Mannose-1-C-d is in the field of regenerative medicine. Recent studies have highlighted its role in promoting tissue repair and regeneration by influencing cellular signaling pathways associated with wound healing and angiogenesis. A key study published in *Journal of Cellular Physiology* demonstrated that D-Mannose-1-C-d could accelerate skin tissue regeneration in animal models by enhancing collagen production and reducing inflammation. These findings open up new avenues for developing topical treatments for chronic wounds and burns.

The synthesis and purification of D-Mannose-1-C-d are also areas of active research. Chemists have developed novel synthetic routes that improve yield and purity while minimizing side reactions. These advancements are crucial for ensuring that the compound meets the stringent requirements for pharmaceutical applications. Techniques such as chemoenzymatic synthesis have been particularly effective in producing high-purity forms of this derivative, which are essential for downstream biological assays.

Future directions in D-Mannose-1-C-d research include exploring its role in neurodegenerative diseases. Preliminary evidence suggests that glycosylation abnormalities are linked to several neurodegenerative conditions, such as Alzheimer's disease. By modulating these glycosylation pathways, D-Mannose-1-C-d could potentially slow down disease progression or even reverse some symptoms. Ongoing studies are aimed at elucidating these mechanisms further and identifying optimal dosing regimens for therapeutic applications.

The compound's interaction with other bioactive molecules is another area ripe for exploration. Researchers are investigating how D-Mannose-1-C-d interacts with other sugars, proteins, and lipids to influence cellular processes. These interactions could provide insights into developing combinatorial therapies that leverage multiple biological pathways simultaneously. Such an approach could enhance treatment efficacy while minimizing side effects.

In summary, D-Mannose-1-C-d (CAS no 288846-86-6) is a multifaceted compound with significant potential in various biomedical applications. Its unique chemical structure and biological activities make it a valuable tool for researchers studying immune modulation, drug development, regenerative medicine, and neurodegenerative diseases. As our understanding of glycosylation biology continues to grow, it is likely that D-Mannose-1-C-d will play an increasingly important role in both academic research and clinical practice.